Ribociclib succinate Ribociclib succinate See also: Ribociclib (has active moiety); Letrozole; ribociclib succinate (component of).
Brand Name: Vulcanchem
CAS No.: 1374639-75-4
VCID: VC0541386
InChI: InChI=1S/C23H30N8O.C4H6O4/c1-29(2)22(32)19-13-16-14-26-23(28-21(16)31(19)17-5-3-4-6-17)27-20-8-7-18(15-25-20)30-11-9-24-10-12-30;5-3(6)1-2-4(7)8/h7-8,13-15,17,24H,3-6,9-12H2,1-2H3,(H,25,26,27,28);1-2H2,(H,5,6)(H,7,8)
SMILES: CN(C)C(=O)C1=CC2=CN=C(N=C2N1C3CCCC3)NC4=NC=C(C=C4)N5CCNCC5.C(CC(=O)O)C(=O)O
Molecular Formula: C27H36N8O5
Molecular Weight: 552.6 g/mol

Ribociclib succinate

CAS No.: 1374639-75-4

Cat. No.: VC0541386

Molecular Formula: C27H36N8O5

Molecular Weight: 552.6 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Ribociclib succinate - 1374639-75-4

Specification

Description See also: Ribociclib (has active moiety); Letrozole; ribociclib succinate (component of).
CAS No. 1374639-75-4
Molecular Formula C27H36N8O5
Molecular Weight 552.6 g/mol
IUPAC Name butanedioic acid;7-cyclopentyl-N,N-dimethyl-2-[(5-piperazin-1-ylpyridin-2-yl)amino]pyrrolo[2,3-d]pyrimidine-6-carboxamide
Standard InChI InChI=1S/C23H30N8O.C4H6O4/c1-29(2)22(32)19-13-16-14-26-23(28-21(16)31(19)17-5-3-4-6-17)27-20-8-7-18(15-25-20)30-11-9-24-10-12-30;5-3(6)1-2-4(7)8/h7-8,13-15,17,24H,3-6,9-12H2,1-2H3,(H,25,26,27,28);1-2H2,(H,5,6)(H,7,8)
Standard InChI Key NHANOMFABJQAAH-UHFFFAOYSA-N
SMILES CN(C)C(=O)C1=CC2=CN=C(N=C2N1C3CCCC3)NC4=NC=C(C=C4)N5CCNCC5.C(CC(=O)O)C(=O)O
Canonical SMILES CN(C)C(=O)C1=CC2=CN=C(N=C2N1C3CCCC3)NC4=NC=C(C=C4)N5CCNCC5.C(CC(=O)O)C(=O)O
Appearance Solid powder

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